Cas no 113458-64-3 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-64-3x300.png)
113458-64-3 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-64-3
Molecular Formula:C13H15N7O3
Molecular Weight:317.3033
CID:151142
PubChem ID:3087150
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(4-hydrazinylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- BRN 5635294
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4a-(4-hydrazinophenyl)-
- 4a-(4-Hydrazinylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- 113458-64-3
- DTXSID10921070
-
- InChIKey: HHHPITTUIVCSAG-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H15N7O3/c1-19-9-13(15-11(22)18-17-9,10(21)20(2)12(19)23)7-3-5-8(16-14)6-4-7/h3-6,16H,14H2,1-2H3,(H2,15,18,22)
- SMILES: NNC1C=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1
Computed Properties
- Exact Mass: 317.12385
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Monoisotopic Mass: 317.12363737g/mol
- Heavy Atom Count: 23
- Complexity: 584
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.8
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 132.16
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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1. Front cover
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Catalina David,Sarah Foley,Mironel Enescu Phys. Chem. Chem. Phys., 2009,11, 2532-2542
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Sanne J. C. Granneman,Noushine Shahidzadeh CrystEngComm, 2017,19, 1106-1114
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Er Pan,Gongxun Bai,Muzhi Cai,Youjie Hua,Liang Chen,Shiqing Xu Nanoscale, 2020,12, 22002-22008
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E. K. Galanos,D. E. Petrakis,V. N. Stathopoulos,P. J. Pomonis,D. P. Labou,A. T. Sdoukos Phys. Chem. Chem. Phys., 2002,4, 3894-3901
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Ajit Kumar,Virendra Kumar,K. K. Upadhyay Analyst, 2013,138, 1891-1897
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Hualiang Lv,Haiqian Zhang,Baoshan Zhang,Guangbin Ji,Yun He,Qing Lin J. Mater. Chem. C, 2016,4, 5476-5482
113458-64-3 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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